tert-butyl (2R)-2-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2R)-2-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C12H19N3O2S/c1-12(2,3)17-11(16)15-6-4-5-9(15)8-7-18-10(13)14-8/h7,9H,4-6H2,1-3H3,(H2,13,14)/t9-/m1/s1
• InChI Key: FENBXFSBJDNUKQ-SECBINFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C2=CSC(=N2)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H]1C2=CSC(=N2)N
• Molecular Formula: C12H19N3O2S
• Molecular Weight: 269.37 g/mol

Description

Tert-butyl (2R)-2-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate, also known as TBAT, is an organic compound that is widely used in scientific research as a building block for synthesizing other compounds. It has a wide range of applications in the fields of biology, pharmacology, and chemistry. TBAT is a versatile compound that can be used to synthesize many other compounds with specific properties.

Scientific Research Applications

Catalysis and Organic Synthesis

Compounds featuring tert-butyl, pyrrolidine, and thiazole moieties are often used as intermediates or catalysts in organic synthesis. Their unique structural features make them suitable for facilitating various chemical reactions, including stereoselective syntheses and kinetic resolutions. For example, the use of chiral sulfinamides, which are related to the tert-butyl and pyrrolidine structural elements, has been extensively explored for the asymmetric synthesis of N-heterocycles, showcasing the importance of these moieties in medicinal chemistry and drug synthesis (Philip et al., 2020).

Biological Activities

Structural analogs of the compound have demonstrated a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. These activities stem from the compound's ability to interact with biological molecules, altering their function or inhibiting their activity. The pyrrolidine and thiazole rings, in particular, are known for their presence in biologically active compounds, suggesting potential therapeutic applications for "tert-butyl (2R)-2-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate" (Rosales-Hernández et al., 2022).

Optoelectronic Materials

Compounds containing heteroatoms like nitrogen and sulfur, as found in the thiazole and pyrrolidine parts of the molecule, have been explored for their applications in optoelectronic materials. Their incorporation into π-extended conjugated systems can significantly enhance the photophysical properties of these materials, making them suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. This application area highlights the potential of such compounds in the development of advanced materials with specific optical and electronic functions (Lipunova et al., 2018).

Chemical Sensors

The structural features of "tert-butyl (2R)-2-(2-amino-1,3-thiazol-4-yl)pyrrolidine-1-carboxylate" suggest potential applications in the design of chemical sensors. Compounds with similar structural motifs have been employed as recognition units in the development of sensors capable of detecting various chemical species. The inherent chemical reactivity and the ability to form specific interactions with target molecules make such compounds valuable in the creation of sensitive and selective sensing devices (Jindal & Kaur, 2021).